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Compound of Interest

Compound Name: Cosyntropin

Cat. No.: B549272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cosyntropin, a synthetic polypeptide analogue of the first 24 amino acids of human

adrenocorticotropic hormone (ACTH), is a critical tool for in vivo research in endocrinology,

neuroscience, and pharmacology. It is primarily used to stimulate the adrenal cortex to produce

and secrete glucocorticoids, such as cortisol and corticosterone. Proper preparation and

administration of cosyntropin solutions are paramount to ensure the validity and reproducibility

of experimental results. These application notes provide detailed protocols for the preparation

of cosyntropin solutions and their administration in in vivo experimental settings, with a focus

on rodent models.

Data Presentation: Cosyntropin Solution
Characteristics
The following tables summarize the key quantitative data for the preparation and storage of

cosyntropin solutions.

Table 1: Reconstitution and Dilution of Cosyntropin
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Parameter Recommendation Citation

Product Form Lyophilized powder [1]

Reconstitution Vehicle
0.9% Sodium Chloride (Normal

Saline)
[1]

Standard Concentration 0.25 mg/mL [1]

Reconstitution Volume
Add 1 mL of 0.9% NaCl to a

0.25 mg vial
[1]

Compatible Diluents
0.9% Sodium Chloride, 5%

Dextrose in Water (D5W)
[2]

Table 2: Stability of Reconstituted Cosyntropin Solutions

Storage Condition
Duration of
Stability

Notes Citation

Room Temperature 6 hours (reconstituted)

Do not store in the

fridge after

reconstitution at room

temp.

[2]

Room Temperature
12 hours (further

diluted)

When further diluted

in 0.9% NaCl or D5W.
[2]

Refrigerated (2-8°C) Up to 60 days
Diluted in 0.9% saline

in a plastic container.
[3]

Frozen (-20°C) Up to 6 months

Store in plastic

syringes to prevent

adsorption to glass.

[4]

Experimental Protocols
Protocol 1: Reconstitution and Dilution of Cosyntropin
for In Vivo Experiments
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This protocol describes the preparation of a stock solution and working solutions of

cosyntropin.

Materials:

Vial of lyophilized cosyntropin (e.g., 0.25 mg)

Sterile 0.9% Sodium Chloride (NaCl) for injection

Sterile syringes and needles

Sterile plastic tubes or syringes for storage

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Reconstitution of Stock Solution:

Carefully remove the cap from the cosyntropin vial.

Using a sterile syringe, draw up 1 mL of sterile 0.9% NaCl.

Inject the saline into the vial of lyophilized cosyntropin.

Gently swirl the vial to dissolve the powder completely. Do not shake vigorously.

The resulting stock solution will have a concentration of 0.25 mg/mL (250 µg/mL).[1]

Preparation of Working Solutions:

Determine the desired final concentration and volume for your experiment.

Using the stock solution, perform serial dilutions with sterile 0.9% NaCl to achieve the

target concentration. For example, to prepare a 10 µg/mL solution, you would dilute the

250 µg/mL stock solution 1:25.

Storage:
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For short-term use (up to 6 hours), the reconstituted vial can be kept at room temperature.

[2]

For longer-term storage, it is recommended to aliquot the reconstituted or diluted solution

into sterile plastic syringes or tubes and freeze at -20°C for up to 6 months.[4] Avoid glass

containers as cosyntropin can adhere to the surface.

Protocol 2: Administration of Cosyntropin in Rodent
Models
This protocol provides a general guideline for the administration of cosyntropin to mice or rats

to study the adrenal response.

Materials:

Prepared cosyntropin working solution

Appropriate syringes and needles for the chosen route of administration (e.g., insulin

syringes for subcutaneous or intraperitoneal injections)

Animal handling and restraint equipment

Blood collection supplies (e.g., capillary tubes, microcentrifuge tubes)

Procedure:

Animal Acclimation: Allow animals to acclimate to the experimental environment to minimize

stress-induced fluctuations in baseline hormone levels.

Dose Calculation:

Research doses can vary significantly. A study in rats identified a threshold dose for a

blood pressure response at 1 µg/kg/day administered subcutaneously, with doses up to

500 µg/kg/day used.[4] Another study in mice utilized a daily oral gavage of 10 µg of

ACTH.[5]
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It is recommended to perform a dose-response study to determine the optimal dose for

your specific experimental endpoint.

Administration:

Choose an appropriate route of administration. Common routes for in vivo rodent studies

include:

Intraperitoneal (IP): A common and relatively easy route for systemic administration.

Subcutaneous (SC): Allows for slower absorption compared to IP or IV.

Intravenous (IV): Typically via the tail vein, provides the most rapid systemic distribution.

Blood Sampling:

Collect a baseline blood sample immediately before cosyntropin administration.

The timing of post-administration blood sampling is critical. Plasma cortisol levels typically

peak around 45 to 60 minutes after injection.[6] However, the peak may occur earlier with

lower doses.[7]

A common procedure is to collect blood samples at 30 and 60 minutes post-injection.[8]

Blood can be collected via tail vein nick, saphenous vein, or retro-orbital sinus (terminal

procedure). For repeated sampling, a surgically implanted catheter is recommended to

minimize stress.[9]

Sample Processing and Analysis:

Process blood samples to separate plasma or serum.

Store samples at -80°C until analysis.

Analyze corticosterone (in rodents) or cortisol levels using an appropriate method (e.g.,

ELISA, RIA, LC-MS/MS).

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b549272?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=90306296-77ef-4123-9f86-8a662523cc58
https://pubmed.ncbi.nlm.nih.gov/21235369/
https://journals.physiology.org/doi/abs/10.1152/ajpendo.00122.2005
https://pubmed.ncbi.nlm.nih.gov/15956051/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACTH Signaling Pathway

Extracellular Space Plasma Membrane

Intracellular Space

Cosyntropin (ACTH) MC2R
Binds

Gs Protein
Activates

Adenylyl Cyclase
Activates

cAMPConverts

ATP

Protein Kinase A
(PKA)

Activates Steroidogenesis
(Cholesterol -> Corticosterone)

Phosphorylates
Enzymes

Corticosterone Release

Click to download full resolution via product page

Caption: ACTH signaling cascade in adrenal cortical cells.
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Caption: Workflow for cosyntropin administration and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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